Cas no 55720-84-8 (1,4-Naphthalenedione, 2-(1-hydroxyethyl)-)

• Product Name: 1,4-Naphthalenedione, 2-(1-hydroxyethyl)-
• CAS No: 55720-84-8
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 351053
• PubChem ID: 11481099
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2-(1-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-(1-hydroxyethyl)-
• 2-(1-hydroxyethyl)naphthalene-1,4-dione
• SCHEMBL5817375
• DTXSID40467234
• CHEMBL2334939
• IFGYOGFPTOLNSE-UHFFFAOYSA-N
• 55720-84-8

• Inchi： 1S/C12H10O3/c1-7(13)10-6-11(14)8-4-2-3-5-9(8)12(10)15/h2-7,13H,1H3
• InChI Key： IFGYOGFPTOLNSE-UHFFFAOYSA-N
• SMILES： OC(C)C1=CC(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones